Cas no 171262-17-2 (Alachlor OA)

• Product Name: Alachlor OA
• CAS No: 171262-17-2
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 905450
• PubChem ID: 329754847
• Update Time: 2025-07-21

Alachlor OA Chemical and Physical Properties

Names and Identifiers

• alachlor oa, pestanal
• 2-[2,6-diethyl-N-(methoxymethyl)anilino]-2-oxoacetic acid
• Alachlor OA
• AlachlorOA Solution
• Alachlor oxalamic acid (OA)
• N-(2,6-Diethylphenyl)-N-(methoxymethyl)oxalamic acid, [(2,6-Diethylphenyl)(methoxymethyl)amino]oxo-acetic acid

• MDL： MFCD08702642
• Inchi： 1S/C14H19NO4/c1-4-10-7-6-8-11(5-2)12(10)15(9-19-3)13(16)14(17)18/h6-8H,4-5,9H2,1-3H3,(H,17,18)
• InChI Key： MHCYOELBTPOBIU-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)N(COC)C1C(CC)=CC=CC=1CC

Computed Properties

• Exact Mass: 265.13100

Experimental Properties

• PSA: 66.84000
• LogP: 1.83290

Alachlor OA Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Alachlor OA

Professional Introduction to Alachlor OA (CAS No. 171262-17-2)

Alachlor OA, chemically identified by the CAS number 171262-17-2, is a compound of significant interest in the field of agrochemical research and development. This substance, belonging to the class of chlorinated herbicides, has garnered attention due to its unique mechanism of action and potential applications in modern agriculture. The name Alachlor OA itself suggests its role as an organochlorine derivative, specifically designed to target broadleaf weeds without harming crops. This introduction aims to provide a comprehensive overview of Alachlor OA, delving into its chemical properties, applications, and the latest research findings that underscore its relevance in contemporary scientific discourse.

The chemical structure of Alachlor OA is characterized by a chlorinated benzene ring coupled with an aliphatic side chain. This configuration imparts a high degree of lipophilicity, enabling the compound to be efficiently absorbed by plant roots and translocated to leaves, where it exerts its herbicidal effects. The presence of the chloro substituents enhances its binding affinity to specific biological targets within the plant, disrupting essential metabolic pathways. Such structural features have been extensively studied and optimized through computational chemistry and molecular modeling techniques, which are integral parts of modern drug discovery processes.

In recent years, the agricultural sector has been under increasing pressure to adopt environmentally sustainable practices. Alachlor OA has emerged as a promising candidate in this context due to its selective action and relatively low environmental persistence compared to older-generation chlorinated herbicides. Current research focuses on refining its formulation to minimize off-target effects and enhance biodegradability. For instance, studies have explored the use of novel adjuvants that can improve soil penetration while reducing surface runoff, thereby mitigating ecological risks associated with herbicide application.

The mechanism of action of Alachlor OA involves inhibition of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants. By disrupting this pathway, the compound effectively inhibits weed growth without affecting cereal crops, which typically possess ALS inhibitors that are structurally distinct from those targeted by Alachlor OA. This selectivity has been a cornerstone of its success in agricultural applications. Recent advancements in genetic engineering have further enhanced crop resistance to ALS inhibitors, making compounds like Alachlor OA even more valuable in integrated weed management strategies.

From a regulatory perspective, the use of Alachlor OA is governed by stringent guidelines designed to ensure safety for both human health and ecosystems. Regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have conducted extensive risk assessments to determine safe usage thresholds and application methods. These assessments take into account factors such as soil type, climate conditions, and potential for groundwater contamination. The latest research indicates that when used according to recommended protocols, Alachlor OA poses minimal risk to non-target organisms, including beneficial insects and aquatic life.

The industrial production of Alachlor OA adheres to rigorous quality control measures to ensure consistency and purity. Advanced synthetic methodologies have been developed to optimize yield while minimizing waste generation. For example, catalytic processes have replaced traditional thermal methods in certain steps of the synthesis pathway, significantly reducing energy consumption and carbon footprint. Such innovations align with global efforts towards green chemistry principles, emphasizing sustainable production practices.

Field trials conducted across various regions have demonstrated the efficacy of Alachlor OA in controlling a wide range of weed species under diverse agronomic conditions. These trials often involve comparative studies against newer herbicides or traditional tillage methods, providing valuable data for farmers and agronomists. The results consistently highlight Alachlor OA's ability to deliver robust weed control while maintaining crop yields. This reliability has made it a staple in many crop protection programs worldwide.

Future research directions for Alachlor OA include exploring its potential applications beyond conventional agriculture. For instance, studies are being conducted on its efficacy against invasive species in non-agricultural ecosystems where manual removal is impractical or economically unfeasible. Additionally, researchers are investigating synergistic combinations with other bioactive compounds that could enhance its herbicidal properties while reducing required application rates.

The development of resistance management strategies is another critical area of focus for Alachlor OA usage. Farmers are advised to implement rotational cropping systems and integrate cultural controls such as cover cropping to delay or prevent resistance development in weed populations. These practices not only prolong the effectiveness of Alachlor OA but also contribute to long-term sustainability in pest management.

In conclusion, Alachlor OA (CAS No. 171262-17-2) represents a significant advancement in agrochemical science due to its selective herbicidal activity and environmental profile. Ongoing research continues to refine its application methods and expand its utility across various sectors. By leveraging cutting-edge scientific techniques and adhering to sustainable practices, Alachlor OA exemplifies how modern chemistry can address complex challenges in agriculture while minimizing ecological impact.